Cas no 49607-07-0 (2-Cyclobutyl-2-acetamidoacetic acid)

• Product name: 2-Cyclobutyl-2-acetamidoacetic acid
• CAS No: 49607-07-0
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 5730764
• PubChem ID: 79006780

2-Cyclobutyl-2-acetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL19083742
• 2-cyclobutyl-2-acetamidoaceticacid
• 2-cyclobutyl-2-acetamidoacetic acid
• F2147-6605
• AKOS017531348
• 49607-07-0
• EN300-1217928
• 2-acetamido-2-cyclobutylacetic acid
• 2-Cyclobutyl-2-acetamidoacetic acid

• Inchi： 1S/C8H13NO3/c1-5(10)9-7(8(11)12)6-3-2-4-6/h6-7H,2-4H2,1H3,(H,9,10)(H,11,12)
• InChI Key： GHJOZNKMMRLGJT-UHFFFAOYSA-N
• SMILES： OC(C(C1CCC1)NC(C)=O)=O

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4Ų
• XLogP3: 0.5

Additional information on 2-Cyclobutyl-2-acetamidoacetic acid

Introduction to 2-Cyclobutyl-2-acetamidoacetic Acid (CAS No. 49607-07-0)

2-Cyclobutyl-2-acetamidoacetic acid (CAS No. 49607-07-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as Cyclobutylglycine, is characterized by its unique structural features and potential applications in various scientific and medical domains. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 2-Cyclobutyl-2-acetamidoacetic acid.

The chemical structure of 2-Cyclobutyl-2-acetamidoacetic acid consists of a cyclobutyl group attached to a glycine-like backbone with an acetamide functional group. This unique combination of functional groups imparts specific chemical and physical properties to the molecule. The cyclobutyl ring provides rigidity and conformational constraints, while the acetamide group contributes to hydrogen bonding and solubility characteristics. These properties make 2-Cyclobutyl-2-acetamidoacetic acid an interesting candidate for various chemical and biological studies.

In terms of synthesis, several methods have been reported for the preparation of 2-Cyclobutyl-2-acetamidoacetic acid. One common approach involves the reaction of cyclobutylmethyl bromide with sodium azide to form the azide intermediate, followed by reduction to the amine and subsequent acetylation. Another method involves the coupling of cyclobutylglycine with acetic anhydride under suitable conditions. These synthetic routes have been optimized to achieve high yields and purity, making 2-Cyclobutyl-2-acetamidoacetic acid readily available for further research and development.

The biological activities of 2-Cyclobutyl-2-acetamidoacetic acid have been extensively studied in recent years. One notable application is its use as a building block in the synthesis of peptidomimetics and drug candidates. The cyclobutyl group introduces conformational constraints that can enhance the binding affinity and selectivity of peptides and small molecules to their target proteins. This property has been exploited in the design of inhibitors for various enzymes and receptors, including proteases, kinases, and G protein-coupled receptors (GPCRs).

In addition to its role in peptidomimetic design, 2-Cyclobutyl-2-acetamidoacetic acid has shown promise in the development of novel therapeutic agents. For example, recent studies have demonstrated that derivatives of 2-Cyclobutyl-2-acetamidoacetic acid exhibit potent anti-inflammatory and analgesic effects. These derivatives are believed to modulate the activity of inflammatory mediators such as cytokines and chemokines, thereby reducing inflammation and pain. Furthermore, some derivatives have been shown to possess neuroprotective properties, making them potential candidates for the treatment of neurodegenerative diseases.

The pharmacokinetic properties of 2-Cyclobutyl-2-acetamidoacetic acid are also an important consideration in its potential therapeutic applications. Studies have shown that this compound exhibits good oral bioavailability and favorable metabolic stability. These properties are crucial for ensuring that the compound can be effectively delivered to its target site in vivo. Additionally, the low toxicity profile of 2-Cyclobutyl-2-acetamidoacetic acid further supports its potential as a safe and effective therapeutic agent.

In conclusion, 2-Cyclobutyl-2-acetamidoacetic acid (CAS No. 49607-07-0) is a multifunctional organic compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique structural features make it an attractive building block for peptidomimetics and drug candidates, while its biological activities highlight its potential as a therapeutic agent for various diseases. Ongoing research continues to uncover new insights into the properties and applications of this compound, further solidifying its importance in the scientific community.